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Compound of Interest

Compound Name: Valiolamine

Cat. No.: B116395 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical aspect of laboratory operations. This

guide provides essential information and step-by-step procedures for the proper disposal of

Valiolamine, a potent alpha-glucosidase inhibitor. Adherence to these guidelines is paramount

for personnel safety and environmental protection.

Valiolamine, like many specialized chemical reagents, requires disposal as hazardous waste.

It is imperative to follow the established protocols of your institution's Environmental Health and

Safety (EHS) department or equivalent regulatory body. The following procedures are based on

general best practices for chemical waste disposal and should be adapted to meet your

specific institutional and local regulations.

Valiolamine: Key Safety and Physical Data
A summary of quantitative data for Valiolamine is provided below to inform safe handling and

disposal practices.
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Property Value Source

CAS Number 83465-22-9 [1][2][3][4][5]

Molecular Formula C7H15NO5 [3][4][5]

Physical Form Solid

Melting Point 146-148 °C

Boiling Point 368.6 ± 42.0 °C at 760 mmHg

Solubility Soluble in water [1]

Storage Temperature 4°C, protect from light

Hazard Statements H302, H315, H319, H335

Hazard Statement Key:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Standard Operating Procedure for Valiolamine
Disposal
The disposal of Valiolamine must be managed through your institution's hazardous waste

program.[6] The following steps outline a general protocol for this process.

1. Waste Identification and Classification:

Treat all unused Valiolamine and any materials contaminated with it (e.g., personal

protective equipment, absorbent materials, empty containers) as hazardous waste.[7]

Consult your institution's EHS for specific waste classification.
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2. Containerization:

Use a designated, compatible, and leak-proof container for Valiolamine waste.[8][9] The

original container, if in good condition, is often a suitable choice.[8]

Ensure the container is clearly labeled as "Hazardous Waste."[6][9]

The container must be kept securely closed except when adding waste.[8][9]

3. Labeling:

Affix a completed hazardous waste tag to the container.[6] The label must include:

The full chemical name: "Valiolamine". Avoid abbreviations or chemical formulas.[6][9]

The quantity of waste.

The date of waste generation.[6]

The location of origin (e.g., laboratory, room number).[6]

The name and contact information of the principal investigator or responsible person.[6]

Appropriate hazard pictograms (e.g., harmful/irritant).[6]

4. Storage:

Store the labeled hazardous waste container in a designated and secure "Satellite

Accumulation Area" within the laboratory.[8]

Segregate the Valiolamine waste from incompatible materials. For example, store it

separately from acids and bases.[8]

Ensure the storage area is inspected regularly for any signs of leakage.[8]

5. Disposal Request and Collection:

Once the container is full or the waste is ready for disposal, submit a hazardous waste

pickup request to your institution's EHS department.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b116395?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b116395?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b116395?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Follow the specific procedures outlined by your EHS for submitting this request, which may

involve completing an online or paper form.[6]

Do not attempt to dispose of Valiolamine down the drain or in the regular trash.[6][10]

Disposal of Empty Containers:

An empty container that held Valiolamine must be triple-rinsed with a suitable solvent, such

as water, given its solubility.[9]

The rinsate from this process must be collected and disposed of as hazardous waste.[9][11]

After triple-rinsing, the container can typically be disposed of as regular trash, but you should

first deface or remove the original label.[7] Always confirm this procedure with your EHS.

Experimental Protocols
Specific experimental protocols for the disposal of Valiolamine are not detailed in publicly

available literature. The standard and accepted protocol is to follow the general guidelines for

chemical hazardous waste disposal as outlined above and mandated by regulatory bodies like

the Environmental Protection Agency (EPA) through the Resource Conservation and Recovery

Act (RCRA).[6]

Valiolamine Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Valiolamine.
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Valiolamine Disposal Workflow

Waste Preparation

Labeling

Interim Storage

Final Disposal

Identify Valiolamine waste

Select compatible, labeled container

Transfer waste to container

Securely close container

Complete hazardous waste tag

Affix tag to container

Store in Satellite Accumulation Area

Segregate from incompatibles

Submit EHS pickup request

EHS collects and disposes

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Valiolamine waste.
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This content is intended for informational purposes only and does not supersede the specific

guidelines and regulations of your institution. Always consult your Environmental Health and

Safety department for definitive procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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